Cas no 1017365-52-4 (3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid)

• Product Name: 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid
• CAS No: 1017365-52-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5059363
• Update Time: 2025-06-09

3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid
• 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid

• Inchi： 1S/C12H14N2O2/c1-2-11-13-9(6-7-12(15)16)10-5-3-4-8-14(10)11/h3-5,8H,2,6-7H2,1H3,(H,15,16)
• InChI Key： TXFAPBFSOZKPEL-UHFFFAOYSA-N
• SMILES： OC(CCC1=C2C=CC=CN2C(CC)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6

Additional information on 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid

Introduction to 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid (CAS No. 1017365-52-4)

3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid, identified by the CAS number 1017365-52-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused heterocyclic system, has garnered attention due to its potential biological activities and structural versatility. Theimidazo[1,5-a]pyridine core is a privileged scaffold in drug discovery, known for its ability to interact with various biological targets, making it a valuable component in the design of novel therapeutic agents.

The structure of 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid consists of a propanoic acid moiety linked to a 3-ethyl-substituted imidazo[1,5-a]pyridine ring. This arrangement not only contributes to the compound's solubility and bioavailability but also provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored pharmacological properties. The imidazo[1,5-a]pyridine moiety is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways, including inflammation, apoptosis, and enzyme inhibition.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid has emerged as a promising candidate in this context. Studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on certain kinases, which are overexpressed in various cancers. For instance, research published in peer-reviewed journals has highlighted the ability of this scaffold to interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle.

Moreover, the propanoic acid side chain in 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid provides a handle for further chemical modification. This allows medicinal chemists to explore diverse structural analogs by introducing different substituents at strategic positions along the chain. Such modifications can enhance binding affinity, improve metabolic stability, and reduce toxicity. For example, studies have shown that replacing the ethyl group with more complex alkyl or aryl groups can significantly alter the pharmacokinetic profile of the compound.

The biological activity of 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can bind to specific pockets on target proteins with high precision. These insights have guided the optimization process toward developing more potent and selective inhibitors. Additionally, in vitro assays have confirmed that certain derivatives exhibit significant inhibitory effects on tumor cell proliferation while maintaining low toxicity toward normal cells.

Recent advances in biotechnology have enabled high-throughput screening (HTS) approaches to identify novel bioactive compounds rapidly. 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid has been utilized in HTS campaigns targeting various disease-related pathways. These efforts have led to the discovery of several lead compounds that are now undergoing further preclinical evaluation. The success of this compound in HTS underscores its potential as a building block for drug development.

The synthesis of 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by cyclization steps to form the imidazo[1,5-a]pyridine core. Subsequent functionalization at the 3-position with an ethyl group completes the molecular structure. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in both research and industrial applications.

The pharmacological profile of 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid is influenced by its interaction with biological targets at both the molecular and cellular levels. Research has shown that this compound can modulate signaling pathways involved in cancer growth and metastasis. By inhibiting key enzymes such as kinases and phosphodiesterases (PDEs), it can disrupt aberrant signaling networks that drive tumor progression. These findings have opened new avenues for therapeutic intervention in oncology.

Future directions in the study of 3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid include exploring its potential in combination therapies with other anticancer agents. Preclinical studies suggest that combining this compound with chemotherapy or immunotherapy may enhance treatment efficacy while minimizing side effects. Additionally, investigating its role in other diseases such as inflammation-related disorders and neurodegenerative conditions is an exciting prospect for future research.

In conclusion,3-(3-Ethylimidazo[1,5-a]pyridin-1-yl)propanoic acid (CAS No. 1017365-52-4) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and biological potential. Its ability to interact with key enzymes and receptors makes it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound,it is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.